Cas no 2411305-33-2 (N-{1-4-(trifluoromethyl)phenylazetidin-3-yl}but-2-ynamide)
N-{1-4-(trifluoromethyl)phenylazetidin-3-yl}but-2-ynamide Chemical and Physical Properties
Names and Identifiers
-
- N-{1-[4-(trifluoromethyl)phenyl]azetidin-3-yl}but-2-ynamide
- 2411305-33-2
- EN300-26578911
- N-[1-[4-(Trifluoromethyl)phenyl]azetidin-3-yl]but-2-ynamide
- Z2932480913
- N-[1-[4-(Trifluoromethyl)phenyl]-3-azetidinyl]-2-butynamide
- N-{1-4-(trifluoromethyl)phenylazetidin-3-yl}but-2-ynamide
-
- Inchi: 1S/C14H13F3N2O/c1-2-3-13(20)18-11-8-19(9-11)12-6-4-10(5-7-12)14(15,16)17/h4-7,11H,8-9H2,1H3,(H,18,20)
- InChI Key: BPHJECIGIIWJBI-UHFFFAOYSA-N
- SMILES: C(NC1CN(C2=CC=C(C(F)(F)F)C=C2)C1)(=O)C#CC
Computed Properties
- Exact Mass: 282.09799753g/mol
- Monoisotopic Mass: 282.09799753g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 11.50±0.20(Predicted)
N-{1-4-(trifluoromethyl)phenylazetidin-3-yl}but-2-ynamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26578911-1.0g |
N-{1-[4-(trifluoromethyl)phenyl]azetidin-3-yl}but-2-ynamide |
2411305-33-2 | 95.0% | 1.0g |
$0.0 | 2025-03-20 | |
| Enamine | EN300-26578911-1g |
N-{1-[4-(trifluoromethyl)phenyl]azetidin-3-yl}but-2-ynamide |
2411305-33-2 | 90% | 1g |
$0.0 | 2023-09-14 |
N-{1-4-(trifluoromethyl)phenylazetidin-3-yl}but-2-ynamide Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on N-{1-4-(trifluoromethyl)phenylazetidin-3-yl}but-2-ynamide
Professional Introduction to N-{1-4-(trifluoromethyl)phenylazetidin-3-yl}but-2-ynamide (CAS No. 2411305-33-2)
N-{1-4-(trifluoromethyl)phenylazetidin-3-yl}but-2-ynamide, identified by its CAS number 2411305-33-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidinone derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group in its molecular structure enhances its pharmacokinetic properties, making it a promising candidate for further investigation in drug development.
The molecular structure of N-{1-4-(trifluoromethyl)phenylazetidin-3-yl}but-2-ynamide consists of a benzene ring substituted with a trifluoromethyl group at the 4-position, linked to an azetidinone ring. This unique arrangement contributes to its distinct chemical and biological properties. The azetidinone core is a key pharmacophore, often found in various bioactive molecules, while the trifluoromethyl group is well-known for its ability to modulate metabolic stability and binding affinity to biological targets.
In recent years, there has been a growing interest in the development of novel compounds with enhanced metabolic stability and improved bioavailability. The incorporation of fluorine atoms into organic molecules has become a cornerstone in medicinal chemistry due to their ability to influence electronic properties and lipophilicity. The compound N-{1-4-(trifluoromethyl)phenylazetidin-3-yl}but-2-ynamide exemplifies this trend, as it combines the favorable properties of azetidinone derivatives with the metabolic advantages offered by fluorinated aromatic rings.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The azetidinone scaffold provides a versatile platform for further functionalization, allowing chemists to explore various modifications that could enhance its biological activity. For instance, researchers have been exploring the use of such derivatives in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The presence of the trifluoromethyl group may contribute to improved binding interactions with target enzymes, thereby increasing the compound's efficacy.
The pharmacological profile of N-{1-4-(trifluoromethyl)phenylazetidin-3-yl}but-2-ynamide has been studied in several preclinical models. Initial investigations suggest that it exhibits promising anti-inflammatory and anti-proliferative effects. These findings are particularly intriguing given the high unmet medical needs in treating chronic inflammatory conditions and certain types of cancer. The compound's ability to modulate key signaling pathways associated with these diseases makes it an attractive candidate for further clinical development.
The synthesis of N-{1-4-(trifluoromethyl)phenylazetidin-3-yl}but-2-ynamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the trifluoromethyl group, in particular, demands careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methodologies highlight the importance of cutting-edge synthetic strategies in modern pharmaceutical research.
The structural features of this compound also make it a valuable tool for computational chemistry studies. Molecular modeling techniques can be used to predict how N-{1-4-(trifluoromethyl)phenylazetidin-3-yl}but-2-ynamide interacts with biological targets at the atomic level. Such insights are crucial for rational drug design and can accelerate the discovery process by identifying potential lead compounds early in the development pipeline. The integration of computational methods with experimental data provides a powerful approach to understanding drug-receptor interactions and optimizing molecular properties.
In conclusion, N-{1-4-(trifluoromethyl)phenylazetidin-3-yb-butb2bynamide (CAS No. 2411305b33b2) represents a significant advancement in pharmaceutical chemistry. Its unique molecular architecture, characterized by a bzaezatdinone scaffold modified with a bza-trifluormethyle group on a biphenylene ring systembb , positions it as a versatile building block for developing novel therapeutic agents.bbb Its potential applications in treating inflammatory diseasesbb , cancersbb , and other disorders underscore its importance as a research chemical.bbb As further studies continuebb , this compound is likely to play an increasingly important role in drug discovery and development efforts worldwide.bbb
2411305-33-2 (N-{1-4-(trifluoromethyl)phenylazetidin-3-yl}but-2-ynamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)